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Compound of Interest

Compound Name: Ac-Ala-OH

Cat. No.: B556421

An In-depth Technical Guide on the Solubility of N-acetyl-L-alanine (Ac-Ala-OH)

This guide provides a comprehensive overview of the solubility of N-acetyl-L-alanine (Ac-Ala-
OH), a derivative of the amino acid L-alanine. The acetylation of the amino group modifies the
physicochemical properties of the parent amino acid, which is of significant interest to
researchers, scientists, and professionals in drug development. This document outlines
quantitative solubility data, detailed experimental protocols for solubility determination, and a
visual representation of the experimental workflow.

Quantitative Solubility Data for Ac-Ala-OH

The solubility of a compound is a critical parameter in various scientific applications, including
formulation development and in-vitro assay design. The following table summarizes the
available quantitative solubility data for Ac-Ala-OH in water and common organic solvents.

Solvent Solubility Temperature
Water 26 mg/mL 25 °C[1]

Dimethyl Sulfoxide (DMSO) 26 mg/mL Not Specified[1][2]
Ethanol 26 mg/mL Not Specified[1][2]

Note: Some sources describe the solubility in DMSO and water as "slightly soluble"[3][4] or
simply "soluble"[5], while others provide the quantitative value of 26 mg/mL. Predicted solubility
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in water has been reported as 43.6 g/L[6][7]. For practical applications, experimental data is
generally preferred.

Experimental Protocols for Solubility Determination

A standard and widely accepted method for determining the equilibrium solubility of a
compound is the shake-flask method[1]. This protocol provides a reliable way to ascertain the
saturation point of Ac-Ala-OH in a given solvent.

Shake-Flask Method for Aqueous Solubility
Determination

1. Preparation of a Supersaturated Solution:

e An excess amount of solid Ac-Ala-OH is added to a known volume of deionized water in a
sealed, airtight flask. The excess solid is crucial to ensure that the solution reaches
saturation.

2. Equilibration:

o The flask containing the mixture is placed in a constant temperature water bath, typically
maintained at 25 °C, and agitated for an extended period, such as 24 to 48 hours[1]. This
agitation ensures that the system reaches equilibrium, where the rate of dissolution of the
solid equals the rate of its precipitation.

3. Phase Separation:

 After the equilibration period, the agitation is stopped, and the flask is allowed to stand
undisturbed to permit the undissolved solid to settle.

e To ensure complete separation of the solid from the saturated solution, the mixture is then
centrifuged or filtered.

4. Quantification:

o A precisely measured aliquot of the clear, saturated supernatant is carefully collected.
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e The concentration of the dissolved Ac-Ala-OH in the aliquot is determined using a suitable
analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-
spectrophotometry after appropriate derivatization, as Ac-Ala-OH itself lacks a strong
chromophore.

Visualization of Experimental Workflow

The following diagram illustrates the logical steps of the shake-flask method for determining the
solubility of Ac-Ala-OH.
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Caption: Workflow for solubility determination using the shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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